Cas no 444777-67-7 (H-D-Phe(4-NO2)-OH Hydride)

• Product Name: H-D-Phe(4-NO2)-OH Hydride
• CAS No: 444777-67-7
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• MDL: MFCD00150962
• CID: 3040893
• Update Time: 2025-05-20

H-D-Phe(4-NO2)-OH Hydride Chemical and Physical Properties

Names and Identifiers

• H-D-Phe(4-NO2)-OH.H2O
• 4-Nitro-D-phenylalanine hydrate
• OR8781
• 613N617
• (R)-2-Amino-3-(4-nitrophenyl)propanoic acid hydrate
• (2R)-2-Amino-3-(4-nitrophenyl)propanoic acid hydrate
• H-D-Phe(4-NO2)-OH Hydride

• MDL： MFCD00150962
• Inchi： 1S/C9H10N2O4.H2O/c10-8(9(12)13)5-6-1-3-7(4-2-6)11(14)15;/h1-4,8H,5,10H2,(H,12,13);1H2/t8-;/m1./s1
• InChI Key： OLZDHJRNUIXKLU-DDWIOCJRSA-N
• SMILES： OC([C@@H](CC1C=CC(=CC=1)[N+](=O)[O-])N)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Topological Polar Surface Area: 110

H-D-Phe(4-NO2)-OH Hydride Security Information

• Hazard Statement： H315-H319-H335

Additional information on H-D-Phe(4-NO2)-OH Hydride

Recent Advances in the Study of H-D-Phe(4-NO2)-OH Hydride and Related Compounds (CAS: 444777-67-7)

In recent years, the compound H-D-Phe(4-NO2)-OH Hydride (CAS: 444777-67-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This nitro-substituted phenylalanine derivative has shown promising potential in various applications, including peptide synthesis, enzyme inhibition, and drug development. The unique structural features of this compound, particularly the nitro group at the para position of the phenyl ring, contribute to its reactivity and biological activity, making it a valuable tool in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of H-D-Phe(4-NO2)-OH Hydride, as well as its derivatives. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. Additionally, computational modeling has provided insights into its electronic properties and potential interactions with biological targets. These efforts have laid the groundwork for further exploration of its pharmacological properties.

One of the key findings from recent research is the role of H-D-Phe(4-NO2)-OH Hydride in modulating enzyme activity. Preliminary in vitro studies suggest that this compound can act as an inhibitor for certain proteases, which are implicated in various disease pathways. The nitro group appears to play a critical role in this inhibitory activity, possibly by forming reversible covalent bonds with the active site residues of the target enzymes. This mechanism opens up new avenues for the design of enzyme inhibitors with improved specificity and potency.

Another area of interest is the application of H-D-Phe(4-NO2)-OH Hydride in peptide-based therapeutics. Researchers have successfully incorporated this modified amino acid into peptide sequences to enhance their stability and bioactivity. For instance, peptides containing H-D-Phe(4-NO2)-OH Hydride have demonstrated increased resistance to proteolytic degradation, which is a common challenge in peptide drug development. These findings highlight the potential of this compound in the design of next-generation peptide therapeutics.

Despite these promising results, challenges remain in the large-scale synthesis and application of H-D-Phe(4-NO2)-OH Hydride. Current synthetic routes often involve multiple steps and require stringent conditions, which can limit yield and scalability. However, recent advances in catalytic methods and green chemistry are addressing these issues, paving the way for more efficient and sustainable production processes.

In conclusion, H-D-Phe(4-NO2)-OH Hydride (CAS: 444777-67-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique properties and potential applications in enzyme inhibition and peptide therapeutics make it a subject of ongoing investigation. Future studies will likely focus on optimizing its synthesis, elucidating its mechanisms of action, and exploring its therapeutic potential in greater detail. As research progresses, this compound may emerge as a key player in the development of novel drugs and biological tools.